Cas no 1865234-69-0 (2-(5,6-Dimethylpyridin-3-yl)butanoic acid)

• Product Name: 2-(5,6-Dimethylpyridin-3-yl)butanoic acid
• CAS No: 1865234-69-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5747582
• PubChem ID: 130560466
• Update Time: 2025-06-08

2-(5,6-Dimethylpyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1865234-69-0
• 2-(5,6-Dimethylpyridin-3-yl)butanoic acid
• 2-(5,6-Dimethylpyridin-3-yl)butanoicacid
• EN300-1138667

• Inchi： 1S/C11H15NO2/c1-4-10(11(13)14)9-5-7(2)8(3)12-6-9/h5-6,10H,4H2,1-3H3,(H,13,14)
• InChI Key： WBMHOEKQRLLLIU-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=NC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(5,6-Dimethylpyridin-3-yl)butanoic acid

Introduction to 2-(5,6-Dimethylpyridin-3-yl)butanoic acid (CAS No. 1865234-69-0)

2-(5,6-Dimethylpyridin-3-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1865234-69-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 2-(5,6-Dimethylpyridin-3-yl)butanoic acid, particularly the presence of dimethyl groups at the 5 and 6 positions of the pyridine ring and a butanoic acid side chain, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 2-(5,6-Dimethylpyridin-3-yl)butanoic acid have been subjects of extensive study in synthetic chemistry. The compound’s molecular structure allows for various functionalization strategies, making it a valuable intermediate in the preparation of more complex molecules. Researchers have explored different synthetic pathways to optimize yield and purity, often employing catalytic methods to enhance efficiency. These efforts have led to the development of robust protocols that can be adapted for large-scale production, ensuring accessibility for further applications.

One of the most compelling aspects of 2-(5,6-Dimethylpyridin-3-yl)butanoic acid is its potential in medicinal chemistry. Pyridine derivatives are well-documented for their role in modulating biological pathways, particularly in the context of neurological and inflammatory diseases. The specific arrangement of substituents in 2-(5,6-Dimethylpyridin-3-yl)butanoic acid may contribute to its ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted its role as a precursor in the synthesis of novel therapeutic agents, demonstrating its significance in drug discovery.

In vitro studies have begun to unravel the pharmacological profile of 2-(5,6-Dimethylpyridin-3-yl)butanoic acid. Initial investigations suggest that this compound exhibits promising bioactivity in models relevant to pain management and neuroprotection. The dimethylpyridine moiety is particularly noteworthy, as it has been shown to influence receptor binding affinity and metabolic stability. These findings align with broader trends in drug development, where structural modifications are carefully tailored to enhance therapeutic efficacy while minimizing side effects.

The chemical properties of 2-(5,6-Dimethylpyridin-3-yl)butanoic acid also make it a valuable tool in biochemical research. Its solubility characteristics and stability under various conditions allow for its use in a wide range of experimental techniques. For instance, researchers have utilized this compound as a ligand in enzyme assays or as a building block in the construction of peptide mimetics. Such applications underscore its versatility beyond mere intermediates in drug synthesis.

Advances in computational chemistry have further enhanced the understanding of 2-(5,6-Dimethylpyridin-3-yl)butanoic acid’s behavior. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have guided experimental design by predicting binding modes and energetic contributions. By integrating computational methods with traditional wet-lab approaches, scientists can accelerate the discovery process and prioritize compounds for further validation.

The future prospects for 2-(5,6-Dimethylpyridin-3-yl)butanoic acid are vast and multifaceted. Ongoing research aims to expand its utility into new therapeutic areas, such as oncology and infectious diseases. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced properties. Additionally, green chemistry principles are being incorporated into synthetic routes to ensure sustainability and environmental responsibility.

In conclusion,2-(5,6-Dimethylpyridin-3-yl)butanoic acid (CAS No. 1865234-69-0) represents a significant advancement in both synthetic chemistry and medicinal biology. Its unique structural features offer a rich foundation for exploration, with potential applications spanning multiple therapeutic domains. As research continues to uncover new possibilities,this compound is poised to play an increasingly important role in addressing complex medical challenges.